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Compound of Interest

Compound Name: Penconazole

Cat. No.: B033189 Get Quote

IMMEDIATE ACTION: Penconazole is categorized as harmful if swallowed, a suspected

reproductive toxin, and is very toxic to aquatic life with long-lasting effects.[1][2] Adherence to

proper disposal protocols is mandatory to ensure personal safety and environmental protection.

Do not dispose of penconazole or its containers in regular trash or down the drain.[1]

This guide provides essential, step-by-step procedures for the safe and compliant disposal of

penconazole waste generated in research, scientific, and drug development laboratories.

Waste Characterization and Segregation
Penconazole waste must be managed as hazardous chemical waste.[1] While not explicitly a

"listed" hazardous waste under the Resource Conservation and Recovery Act (RCRA), it may

be classified as a "characteristic" hazardous waste due to its toxicity. It is crucial to consult with

your institution's Environmental Health and Safety (EHS) department for precise waste code

assignment.[1]

Personal Protective Equipment (PPE): Before handling any penconazole waste, it is

imperative to wear appropriate PPE:

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Body Protection: A laboratory coat.
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Waste Segregation is Critical:

Solid Waste: Collect all unused penconazole powder, contaminated personal protective

equipment (gloves, etc.), weigh boats, and other solid lab materials (like pipette tips) in a

dedicated, leak-proof hazardous waste container that is chemically compatible.[1]

Liquid Waste: Any solutions containing penconazole should be collected in a separate,

clearly labeled, and sealed hazardous waste container.[1] Do not mix with other solvent

waste streams unless explicitly permitted by your institution's EHS department.[1]

Quantitative Data Summary
The following table summarizes key quantitative and hazard data for penconazole.

Parameter Value Reference/Citation

GHS Hazard Statements

H302 (Harmful if swallowed),

H361 (Suspected of damaging

the unborn child), H410 (Very

toxic to aquatic life with long

lasting effects)

[1][2]

UN Number

3077 (for environmentally

hazardous substance, solid,

n.o.s.)

[1]

EPA Hazardous Waste Code

Potentially D002 (Corrosivity, if

in acidic or basic solution).

May also be considered toxic,

though not explicitly listed.

Consultation with EHS is

recommended for the precise

waste code.

[1]

Solubility in Water 73 mg/L (at 25°C) [1]

WHO Classification III (Slightly hazardous) [3]
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These protocols provide detailed methodologies for the safe disposal of penconazole and the

decontamination of associated materials.

Protocol 1: Disposal of Unused Penconazole and
Contaminated Labware

Container Preparation: Select a chemically compatible, leak-proof container with a secure

lid. Affix a "Hazardous Waste" label to the container.

Waste Collection (Solid): Carefully place unused penconazole powder and any

contaminated solid items (e.g., pipette tips, gloves, weigh paper) into the designated solid

hazardous waste container. Avoid creating dust.

Waste Collection (Liquid): Pour penconazole solutions into the designated liquid hazardous

waste container. Use a funnel to prevent spills.

Container Sealing: Once waste is added, securely close the container lid to prevent leaks or

spills.

Storage: Store the sealed hazardous waste container in a designated Satellite Accumulation

Area (SAA). This area should be located away from drains and sources of ignition.[1]

Disposal Request: When the container is full, or before reaching the maximum allowable

storage time as per institutional and regulatory guidelines, submit a hazardous waste pickup

request to your institution's EHS department.[1]

Documentation: Maintain a detailed log of all penconazole waste generated, including the

quantity and date of disposal.[1]

Protocol 2: Spill Decontamination
Evacuate and Ventilate: In the event of a spill, immediately evacuate the area and ensure it

is well-ventilated.

Don PPE: Put on the appropriate PPE, including a respirator if the spill generates dust or

aerosols.
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Contain the Spill:

Solid Spill: Gently cover the spill with an absorbent material to prevent the powder from

becoming airborne.

Liquid Spill: Surround the spill with an inert absorbent material (e.g., vermiculite, sand) to

stop it from spreading.

Clean-up: Carefully sweep or scoop the contained material into a designated hazardous

waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(such as ethanol or isopropanol), followed by a soap and water solution.

Dispose of Cleaning Materials: All cleaning materials (wipes, gloves, absorbent pads, etc.)

must be collected and disposed of as hazardous waste.

Final Steps: Thoroughly wash hands and any exposed skin with soap and water. Report the

spill to your laboratory supervisor and EHS department.

Protocol 3: Empty Container Disposal
Triple-Rinse: Empty penconazole containers must be triple-rinsed with an appropriate

solvent that can remove the chemical residue.

Collect Rinsate: The rinsate from each rinse must be collected and treated as liquid

hazardous waste.

Render Unusable: After triple-rinsing, puncture the container to prevent reuse.

Final Disposal: Dispose of the clean, punctured container in accordance with local, state,

and federal regulations. Some jurisdictions may allow disposal as non-hazardous waste after

proper cleaning.

Penconazole Disposal Workflow
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Caption: Workflow for the proper disposal of penconazole waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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